![molecular formula C6H10N4O B1320205 1-ethyl-1H-pyrazole-3-carbohydrazide CAS No. 1006334-35-5](/img/structure/B1320205.png)
1-ethyl-1H-pyrazole-3-carbohydrazide
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Description
1-ethyl-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cytotoxic Activity
1-Ethyl-1H-pyrazole-3-carbohydrazide derivatives exhibit potential in cancer research due to their cytotoxic properties. For example, certain derivatives have shown potent antiproliferative activity against human cancer cell lines, surpassing the effectiveness of some existing drugs. These compounds have the ability to arrest the cell cycle at specific phases, indicating their potential as cancer therapeutics (Zhang et al., 2011).
Synthesis and Characterization
The compound has been used in the synthesis of various novel pyrazole derivatives. These derivatives have been characterized using techniques like IR and NMR spectroscopy, providing valuable insights into their structural and chemical properties (Huang Jie-han, 2008).
Antimicrobial Activities
Some derivatives of this compound demonstrate significant antimicrobial activities. These compounds have been tested against various microorganisms, including bacteria and fungi, showcasing their potential as antimicrobial agents (H. M. Aly, 2016).
Corrosion Inhibition
Research has also explored the use of this compound derivatives in corrosion inhibition. These compounds have shown effectiveness in protecting mild steel in acidic environments, indicating their potential in industrial applications (P. Paul, M. Yadav, I. Obot, 2020).
Leishmanicidal Activities
Derivatives of this compound have been synthesized and evaluated for their leishmanicidal activities. These compounds have shown promising results against various forms of Leishmania, a parasite responsible for leishmaniasis (A. Bernardino et al., 2006).
Utility in Synthesizing Heterocycles
This compound has been utilized in the synthesis of new heterocycles, which have demonstrated potential cytotoxic activities. This underscores its role in the development of novel therapeutic agents (B. Hegazi et al., 2010).
Properties
IUPAC Name |
1-ethylpyrazole-3-carbohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O/c1-2-10-4-3-5(9-10)6(11)8-7/h3-4H,2,7H2,1H3,(H,8,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FISKYJZRFJOKDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)C(=O)NN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40599105 |
Source
|
Record name | 1-Ethyl-1H-pyrazole-3-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1006334-35-5 |
Source
|
Record name | 1-Ethyl-1H-pyrazole-3-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40599105 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.